molecular formula C8H10BrNO2 B8538173 1-(2-Bromopyridin-3-yl)propane-1,3-diol

1-(2-Bromopyridin-3-yl)propane-1,3-diol

Cat. No.: B8538173
M. Wt: 232.07 g/mol
InChI Key: QWQHTMNHBHFXIZ-UHFFFAOYSA-N
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Description

1-(2-Bromopyridin-3-yl)propane-1,3-diol is a brominated pyridine derivative characterized by a propane-1,3-diol backbone substituted at the 3-position with a 2-bromopyridinyl group. This structure combines the reactivity of brominated aromatic systems with the bifunctional hydroxyl groups of propane-1,3-diol, making it a candidate for applications in pharmaceuticals, polymer chemistry, or lignin biodegradation studies.

Properties

Molecular Formula

C8H10BrNO2

Molecular Weight

232.07 g/mol

IUPAC Name

1-(2-bromopyridin-3-yl)propane-1,3-diol

InChI

InChI=1S/C8H10BrNO2/c9-8-6(2-1-4-10-8)7(12)3-5-11/h1-2,4,7,11-12H,3,5H2

InChI Key

QWQHTMNHBHFXIZ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(N=C1)Br)C(CCO)O

Origin of Product

United States

Comparison with Similar Compounds

Key Comparison Table 2: Degradation and Stability

Compound Degradation Pathway Stability Notes Reference
1-(2-Bromopyridin-3-yl)propane-1,3-diol Not reported Likely stable due to aromatic bromine
Lignin β-O-4 models Microbial cleavage of ether bonds Erythro > threo isomer reactivity
BAMP-based polyurethanes Thermal decomposition Low sensitivity to friction/impact

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